Cas no 2229351-34-0 (5-{1-(hydroxymethyl)cyclopropylmethyl}-2-methylphenol)

• Product Name: 5-{1-(hydroxymethyl)cyclopropylmethyl}-2-methylphenol
• CAS No: 2229351-34-0
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 6450385
• PubChem ID: 165714000
• Update Time: 2025-08-03

5-{1-(hydroxymethyl)cyclopropylmethyl}-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 5-{1-(hydroxymethyl)cyclopropylmethyl}-2-methylphenol
• EN300-1797591
• 5-{[1-(hydroxymethyl)cyclopropyl]methyl}-2-methylphenol
• 2229351-34-0

• Inchi： 1S/C12H16O2/c1-9-2-3-10(6-11(9)14)7-12(8-13)4-5-12/h2-3,6,13-14H,4-5,7-8H2,1H3
• InChI Key： RAOCJVYVOFQDKB-UHFFFAOYSA-N
• SMILES： OCC1(CC2C=CC(C)=C(C=2)O)CC1

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 40.5Ų

Additional information on 5-{1-(hydroxymethyl)cyclopropylmethyl}-2-methylphenol

Research Briefing on 5-{1-(hydroxymethyl)cyclopropylmethyl}-2-methylphenol (CAS: 2229351-34-0)

In recent years, the compound 5-{1-(hydroxymethyl)cyclopropylmethyl}-2-methylphenol (CAS: 2229351-34-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropylmethyl and hydroxymethyl functional groups, has shown promising potential in various therapeutic applications. The following briefing synthesizes the latest research findings, methodologies, and implications associated with this compound.

The primary focus of recent studies has been on the synthesis and biological evaluation of 5-{1-(hydroxymethyl)cyclopropylmethyl}-2-methylphenol. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and enantioselective synthesis, to achieve high yields and purity. These methods have facilitated the production of sufficient quantities for in vitro and in vivo testing, enabling a deeper understanding of the compound's pharmacological properties.

One of the most notable findings is the compound's potential as an anti-inflammatory agent. In a 2023 study published in the Journal of Medicinal Chemistry, 5-{1-(hydroxymethyl)cyclopropylmethyl}-2-methylphenol demonstrated significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in murine models. The study attributed this activity to the molecule's ability to modulate the NF-κB signaling pathway, suggesting its utility in treating chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Additionally, the compound has shown promise in oncology research. Preliminary data from a collaborative study between academic and industry researchers revealed that 5-{1-(hydroxymethyl)cyclopropylmethyl}-2-methylphenol exhibits selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and prostate cancers. The mechanism of action appears to involve the induction of apoptosis via the intrinsic mitochondrial pathway, as evidenced by increased caspase-3 activity and DNA fragmentation in treated cells.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic profile. Recent pharmacokinetic studies have highlighted issues such as moderate oral bioavailability and rapid hepatic metabolism, which may limit its clinical applicability. To address these concerns, researchers are exploring prodrug strategies and formulation enhancements, including nanoparticle-based delivery systems, to improve the compound's stability and bioavailability.

In conclusion, 5-{1-(hydroxymethyl)cyclopropylmethyl}-2-methylphenol (CAS: 2229351-34-0) represents a compelling candidate for further development in both anti-inflammatory and anticancer therapies. Ongoing research aims to refine its synthetic pathways, elucidate its molecular targets, and overcome current pharmacokinetic limitations. As these efforts progress, this compound may soon transition from the laboratory to clinical trials, offering new hope for patients with challenging medical conditions.